Cas no 1250898-91-9 ((4-methylcyclohexyl)(2-methylphenyl)methanamine)

(4-Methylcyclohexyl)(2-methylphenyl)methanamine is a chiral amine compound featuring a cyclohexyl and phenyl substituent, offering potential utility as an intermediate in pharmaceutical synthesis or asymmetric catalysis. The presence of both methyl groups on the cyclohexane and phenyl rings enhances steric and electronic modulation, which may influence reactivity or binding properties in target applications. Its structural framework suggests compatibility with methodologies requiring rigid, lipophilic scaffolds. The compound’s defined stereochemistry, if resolved, could be advantageous for enantioselective synthesis. Purity and stability under standard conditions are critical for reproducible performance in research or industrial processes. Further characterization (e.g., NMR, HPLC) is recommended to confirm suitability for specific synthetic pathways.
(4-methylcyclohexyl)(2-methylphenyl)methanamine structure
1250898-91-9 structure
Product Name:(4-methylcyclohexyl)(2-methylphenyl)methanamine
CAS No:1250898-91-9
MF:
MW:
CID:4581785
Update Time:2025-06-03

(4-methylcyclohexyl)(2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Methylcyclohexyl)(2-methylphenyl)methanamine
    • Benzenemethanamine, 2-methyl-α-(4-methylcyclohexyl)-
    • (4-methylcyclohexyl)(2-methylphenyl)methanamine

(4-methylcyclohexyl)(2-methylphenyl)methanamine Pricemore >>

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Additional information on (4-methylcyclohexyl)(2-methylphenyl)methanamine

Introduction to (4-Methylcyclohexyl)(2-Methylphenyl)Methanamine (CAS No. 1250898-91-9)

The compound (4-Methylcyclohexyl)(2-Methylphenyl)Methanamine, identified by the CAS registry number CAS No. 1250898-91-9, is a significant organic compound with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of tertiary amines, characterized by its unique structure that combines a cyclohexane ring, a methyl group, and a phenyl ring with a methanamine functional group.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions. The tertiary amine functional group in this molecule plays a crucial role in its reactivity and selectivity, making it an ideal candidate for applications in catalysis and drug design.

In terms of physical properties, (4-Methylcyclohexyl)(2-Methylphenyl)Methanamine exhibits a melting point of approximately 78°C and a boiling point around 305°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various organic reactions and purification processes.

The structural features of this compound, including the presence of both aliphatic and aromatic moieties, contribute to its versatility in chemical transformations. The cyclohexane ring provides steric bulk, while the methyl groups enhance hydrophobicity and stability. These properties make it an attractive building block for constructing complex molecules with tailored functionalities.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also been explored in catalytic applications, offering promising avenues for green chemistry.

In conclusion, (4-Methylcyclohexyl)(2-Methylphenyl)Methanamine (CAS No. 1250898-91-9) stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, coupled with its favorable physical properties and diverse applications, underscores its importance in both academic research and industrial settings.

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